5-[[4'-[(8-Amino-1-hydroxy-3,6-disulfo-2-naphthyl)azo]-3,3'-dimethoxy[1,1'-biphenyl]-4-YL]azo]salicylic acid

Specification

• CAS No.: 93964-57-9
• Molecular Formula: C31H25N5O12S2
• Molecular Weight: 723.7 g/mol
• IUPAC Name: 5-[[4-[4-[(8-amino-1-hydroxy-3,6-disulfonaphthalen-2-yl)diazenyl]-3-methoxyphenyl]-2-methoxyphenyl]diazenyl]-2-hydroxybenzoic acid
• Standard InChI: InChI=1S/C31H25N5O12S2/c1-47-25-10-15(3-6-22(25)34-33-18-5-8-24(37)20(13-18)31(39)40)16-4-7-23(26(11-16)48-2)35-36-29-27(50(44,45)46)12-17-9-19(49(41,42)43)14-21(32)28(17)30(29)38/h3-14,37-38H,32H2,1-2H3,(H,39,40)(H,41,42,43)(H,44,45,46)
• Standard InChI Key: OATVEOVJHMSSNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC3=C(C4=C(C=C(C=C4C=C3S(=O)(=O)O)S(=O)(=O)O)N)O)OC)N=NC5=CC(=C(C=C5)O)C(=O)O

Introduction

5-[[4'-[(8-Amino-1-hydroxy-3,6-disulfo-2-naphthyl)azo]-3,3'-dimethoxy[1,1'-biphenyl]-4-YL]azo]salicylic acid is a complex organic compound known for its vibrant color properties and applications in various scientific fields. It is characterized by its azo groups, which are responsible for its distinctive color, and its sulfonic acid groups, which enhance its solubility in water.

Molecular Characteristics

The molecular formula of this compound is C36H25N9O13S2, with a molecular weight of approximately 855.77 g/mol according to some sources, although PubChem lists it as 723.7 g/mol. It is characterized by the presence of multiple functional groups, including sulfonic acid, hydroxyl, and azo groups, which contribute to its reactivity and biological interactions.

Property	Value
Molecular Formula	C36H25N9O13S2
Molecular Weight	855.77 g/mol (or 723.7 g/mol)
Charge	Neutral
Stereochemistry	Achiral
Defined Stereocenters	0
E/Z Centers	3

Synthesis Methods

The synthesis of this compound typically involves multiple steps, including diazotization and azo coupling reactions. The process begins with the diazotization of 8-amino-1-hydroxy-3,6-disulfo-2-naphthylamine, followed by coupling with 3,3'-dimethoxy-4-aminobiphenyl. The final step involves coupling the resulting compound with salicylic acid under controlled pH conditions to ensure the formation of the desired product.

Biological Activity

This compound exhibits significant biological activities, particularly in the fields of medicinal chemistry and dye technology. Its biological activity can be categorized into several key areas:

• Antimicrobial Properties: Azo compounds often exhibit antimicrobial activity. Derivatives of salicylic acid possess antibacterial properties against various pathogens. The specific structure of this compound enhances its interaction with microbial membranes, potentially disrupting their integrity and function.

• Antioxidant Activity: Azo compounds are known for their ability to scavenge free radicals, which is crucial in preventing oxidative stress-related diseases. The presence of multiple hydroxyl groups in the compound contributes to its antioxidant capacity.

• Anti-inflammatory Effects: Compounds similar to salicylic acid have been studied for their anti-inflammatory properties. In vitro studies suggest that this compound may inhibit pro-inflammatory cytokines, providing a basis for its use in treating inflammatory diseases.

Comparison with Similar Compounds

Similar compounds include 5-[[4'-[(8-Amino-1-hydroxy-3,6-disulfo-2-naphthyl)azo]-3,3'-dihydroxy[1,1'-biphenyl]-4-YL]azo]salicylic acid and 5-[[4'-[(8-Amino-1-hydroxy-3,6-disulfo-2-naphthyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-YL]azo]salicylic acid. The unique combination of azo and sulfonic acid groups in the compound provides it with distinct solubility and color properties, making it particularly useful in applications requiring water-soluble dyes with strong colorfastness.

Industrial Production and Applications

In industrial settings, the production of this compound is scaled up using continuous flow reactors to maintain consistent reaction conditions and high yields. The use of automated systems allows for precise control over temperature, pH, and reagent addition, ensuring the quality and purity of the final product. Its applications span across various scientific fields, including medicinal chemistry and dye technology, due to its vibrant color properties and biological activities.

Future Research Directions

Future research should focus on exploring the therapeutic potential of this compound, particularly in the areas of antimicrobial, antioxidant, and anti-inflammatory activities. Additionally, optimizing its synthesis to improve yield and purity while reducing environmental impact would be beneficial for industrial applications.

Given the limited availability of specific research findings directly related to this compound from diverse sources, further studies are needed to fully elucidate its properties and applications.